An integrated-milliampere-level hydroelectric generator utilizing chemical-doped P-type and N-type graphites†
Journal of Materials Chemistry A Pub Date: 2023-10-24 DOI: 10.1039/D3TA06080B
Abstract
Hydrovoltaic technology is a promising approach for clean and renewable energy generation, owing to its unique ability to generate electricity from the interactions between nanomaterials and abundant water. However, the output current of hydroelectric generators, which is usually below 1 mA, needs improvement. Here, we demonstrate a large-scale integration of water-graphite hydroelectric generators that can produce an output current of up to 58 mA, surpassing the performance of existing hydroelectric generators, and capable of powering commercial electronics, such as electric fans and full-color liquid crystal display screens. Our results show that this low-cost and scalable hydroelectric generator has the potential to significantly expand the application domain and facilitate the development of clean and renewable energy sources.
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